Cas no 2172059-23-1 (1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172059-23-1
• MF: C₇H₈F₂N₄S
• MW: 218.227025985718
• CID: 5567543
• PubChem ID: 165596298
• Update Time: 2025-06-08

1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide
• EN300-1596620
• 2172059-23-1

• Inchi： 1S/C7H8F2N4S/c8-6(9)5-4(7(10)14)11-12-13(5)3-1-2-3/h3,6H,1-2H2,(H2,10,14)
• InChI Key： RQVRBKHUPBYHLC-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(F)F)N(C2CC2)N=N1)N

Computed Properties

• Exact Mass: 218.04377377g/mol
• Monoisotopic Mass: 218.04377377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-Cyclopropyl-5-(Difluoromethyl)-1H-1,2,3-Triazole-4-Carbothioamide (CAS No. 2172059-23-1)

1-Cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172059-23-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse pharmacological properties, including antifungal, antibacterial, and anti-inflammatory activities. The presence of the cyclopropyl and difluoromethyl groups in the structure adds to its complexity and enhances its potential therapeutic applications.

The chemical structure of 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide is characterized by a triazole ring, a cyclopropyl group, and a difluoromethyl moiety. The triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. This ring system is known for its high stability and ability to form strong hydrogen bonds, which can enhance the compound's interactions with biological targets. The cyclopropyl group, a three-carbon cyclic alkane, adds steric hindrance and can influence the conformational flexibility of the molecule. The difluoromethyl group, on the other hand, introduces electron-withdrawing effects and can modulate the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell wall synthesis and membrane integrity. This makes it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide has also been investigated for its antibacterial activity. Studies have demonstrated that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. The compound's ability to target multiple bacterial strains suggests its potential as a broad-spectrum antibacterial agent. Further research is needed to elucidate the specific mechanisms by which this compound exerts its antibacterial effects.

The anti-inflammatory properties of 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide have also been explored in preclinical studies. In vitro experiments have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide has been studied using various animal models. Results indicate that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in preclinical toxicity studies, which is an important consideration for its development as a therapeutic agent.

In conclusion, 1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172059-23-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety profile for clinical use.